Cas no 1388070-38-9 (2-Bromo-7-chloro-5-fluoro-1H-benzimidazole)

• Product Name: 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole
• CAS No: 1388070-38-9
• MF: C₇H₃BrClFN₂
• MW: 249.467522859573
• CID: 4823904
• Update Time: 2025-10-29

2-Bromo-7-chloro-5-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole
• 2-Bromo-4-chloro-6-fluoro-1H-benzo[d]imidazole

• Inchi： 1S/C7H3BrClFN2/c8-7-11-5-2-3(10)1-4(9)6(5)12-7/h1-2H,(H,11,12)
• InChI Key： YGTXCBDHYPOUJT-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=CC(=CC=2N1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7

Additional information on 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole

2-Bromo-7-chloro-5-fluoro-1H-benzimidazole (CAS No. 1388070-38-9): A Comprehensive Overview

2-Bromo-7-chloro-5-fluoro-1H-benzimidazole (CAS No. 1388070-38-9) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substituted benzimidazole structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole is defined by the presence of a bromine atom at the 2-position, a chlorine atom at the 7-position, and a fluorine atom at the 5-position of the benzimidazole ring. These substitutions contribute to its distinct physical and chemical properties, which are crucial for its biological activity and potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel benzimidazole derivatives for their potential as antifungal, antibacterial, and anticancer agents. The presence of halogen substituents, such as bromine, chlorine, and fluorine, in the structure of 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole has been shown to enhance its pharmacological properties. For instance, studies have demonstrated that halogenated benzimidazoles can exhibit improved solubility, stability, and bioavailability compared to their non-halogenated counterparts.

One of the key areas of research involving 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole is its potential as an antifungal agent. Fungal infections pose a significant challenge in clinical settings, particularly in immunocompromised patients. Research has shown that 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida species and Aspergillus species. This activity is attributed to its ability to disrupt fungal cell wall synthesis and inhibit essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole has also shown promise as an antibacterial agent. Studies have demonstrated its efficacy against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of broad-spectrum antibiotics. The mechanism of action is believed to involve the disruption of bacterial cell membranes and inhibition of key bacterial enzymes.

In the realm of cancer research, 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole has been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is thought to involve the modulation of signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole have also been studied extensively. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These properties make it suitable for both oral and parenteral administration, depending on the specific therapeutic application.

In addition to its therapeutic potential, 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole has been explored for its use in diagnostic imaging. The presence of halogen substituents in its structure makes it an attractive candidate for radiolabeling with isotopes such as fluorine-18 or iodine-124. Radiolabeled derivatives of this compound have shown promise in positron emission tomography (PET) imaging studies for the detection and monitoring of various diseases.

The synthesis of 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a substituted benzene ring followed by cyclization to form the benzimidazole core. The introduction of halogen substituents at specific positions can be achieved through selective halogenation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In conclusion, 2-Bromo-7-chloro-5-fluoro-1H-benzimidazole (CAS No. 1388070-38-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.